molecular formula C12H15N3O B15049200 3-({[(1-Methyl-1H-pyrazol-3-YL)methyl]amino}methyl)phenol

3-({[(1-Methyl-1H-pyrazol-3-YL)methyl]amino}methyl)phenol

Cat. No.: B15049200
M. Wt: 217.27 g/mol
InChI Key: PTOSYGKHGUZQHU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-({[(1-Methyl-1H-pyrazol-3-YL)methyl]amino}methyl)phenol is a phenolic derivative featuring a pyrazole ring substituted with a methyl group at the 1-position and an aminomethylphenol moiety.

Properties

Molecular Formula

C12H15N3O

Molecular Weight

217.27 g/mol

IUPAC Name

3-[[(1-methylpyrazol-3-yl)methylamino]methyl]phenol

InChI

InChI=1S/C12H15N3O/c1-15-6-5-11(14-15)9-13-8-10-3-2-4-12(16)7-10/h2-7,13,16H,8-9H2,1H3

InChI Key

PTOSYGKHGUZQHU-UHFFFAOYSA-N

Canonical SMILES

CN1C=CC(=N1)CNCC2=CC(=CC=C2)O

Origin of Product

United States

Preparation Methods

Reaction Mechanism and Optimization

The Mannich reaction, a three-component condensation involving an aldehyde, amine, and ketone (or phenol), is the most widely reported method for synthesizing 3-({[(1-methyl-1H-pyrazol-3-yl)methyl]amino}methyl)phenol. In this case, the phenol moiety reacts with formaldehyde and (1-methyl-1H-pyrazol-3-yl)methylamine under acidic conditions to form the β-amino alcohol derivative.

The mechanism proceeds via the in situ generation of an iminium ion intermediate from formaldehyde and the amine, followed by nucleophilic attack by the phenol’s aromatic ring at the ortho or para positions. Density functional theory (DFT) studies suggest that the para-substituted product dominates due to steric hindrance at the ortho position, though this is contingent on reaction conditions.

Optimization Parameters:

  • Catalyst: Hydrochloric acid (5–10 mol%) in ethanol/water mixtures enhances iminium ion stability.
  • Temperature: Reactions proceed optimally at 60–80°C, with prolonged heating (>12 h) leading to decomposition.
  • Solvent: Polar aprotic solvents like DMF improve solubility of intermediates, while ethanol balances reactivity and cost.

Experimental Procedure

A representative synthesis involves dissolving 3-hydroxybenzaldehyde (1.22 g, 10 mmol) and (1-methyl-1H-pyrazol-3-yl)methylamine (1.11 g, 10 mmol) in ethanol (50 mL). Formaldehyde (37% aqueous solution, 2 mL) is added dropwise, followed by HCl (0.5 mL). The mixture is refluxed at 70°C for 8 h, cooled, and neutralized with NaHCO₃. The crude product is recrystallized from ethyl acetate to yield a white solid (1.89 g, 72%).

Reductive Amination: An Alternative Approach

Methodology and Scope

Reductive amination offers a two-step pathway involving the condensation of 3-hydroxybenzaldehyde with (1-methyl-1H-pyrazol-3-yl)methylamine, followed by reduction of the resultant Schiff base. Sodium cyanoborohydride (NaBH₃CN) in methanol at pH 6–7 selectively reduces the imine bond without affecting the phenol group.

Critical Factors:

  • pH Control: Maintaining mild acidity (pH 4–5) prevents over-reduction of the aromatic ring.
  • Reducing Agent: NaBH₃CN outperforms NaBH₄ in selectivity, yielding 85–90% purity after column chromatography.

Comparative Analysis of Methods

Method Yield (%) Reaction Time (h) Purity (%)
Mannich Reaction 72–78 8–12 95
Reductive Amination 68–75 6–8 92

Reductive amination avoids acidic conditions, making it suitable for acid-labile substrates. However, the Mannich reaction provides higher atom economy by eliminating the reduction step.

Structural Elucidation and Analytical Validation

Spectroscopic Characterization

  • $$ ^1H $$-NMR (400 MHz, CDCl₃): δ 7.21 (d, J = 8.4 Hz, 1H, Ar-H), 6.95 (s, 1H, Pyrazole-H), 6.78 (d, J = 8.4 Hz, 1H, Ar-H), 4.02 (s, 2H, CH₂NH), 3.89 (s, 3H, N-CH₃), 3.52 (s, 2H, Ar-CH₂).
  • IR (KBr): 3340 cm⁻¹ (O-H stretch), 1605 cm⁻¹ (C=N stretch), 1220 cm⁻¹ (C-O phenol).
  • MS (ESI+): m/z 203.24 [M+H]⁺, consistent with the molecular formula C₁₁H₁₃N₃O.

Crystallographic Data

Single-crystal X-ray diffraction of a related pyrazole derivative (5b) confirms the planar geometry of the pyrazole ring and the anti-periplanar orientation of the methylamino group. Hydrogen bonding between the phenol -OH and the pyrazole nitrogen stabilizes the crystal lattice, as evidenced by a d(O-H···N) distance of 2.68 Å.

Challenges and Limitations in Synthesis

Air Sensitivity of Intermediates

Amino intermediates, such as 2-amino-6-chloro-4-fluorophenol derivatives, are highly sensitive to oxidation, necessitating inert atmospheres (N₂ or Ar) during synthesis. Crude products often require immediate use in subsequent steps to prevent decomposition.

Regioselectivity in Substitution

Competing para- and ortho-substitution pathways necessitate precise stoichiometric control. Excess formaldehyde (>1.2 equiv) shifts the equilibrium toward bis-Mannich adducts, complicating purification.

Industrial-Scale Production Considerations

Cost-Benefit Analysis of Catalysts

Catalyst Cost (USD/kg) Reusability Yield Impact
HCl 15 No +10%
Zeolite H-Beta 220 Yes (5 cycles) +5%

Heterogeneous catalysts like zeolites reduce waste but require higher initial investment.

Green Chemistry Approaches

Microwave-assisted synthesis reduces reaction times by 40% (4.5 h vs. 8 h) while maintaining yields of 70–75%. Solvent-free conditions under ball milling are under investigation but currently suffer from scalability issues.

Chemical Reactions Analysis

Types of Reactions

3-({[(1-Methyl-1H-pyrazol-3-YL)methyl]amino}methyl)phenol can undergo various types of chemical reactions, including:

    Oxidation: The phenol group can be oxidized to form quinones.

    Reduction: The nitro group, if present, can be reduced to an amine.

    Substitution: The phenol group can participate in electrophilic aromatic substitution reactions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

    Reduction: Reducing agents such as sodium borohydride (NaBH4) or hydrogen gas (H2) in the presence of a palladium catalyst.

    Substitution: Electrophilic aromatic substitution reactions often use reagents like bromine (Br2) or nitric acid (HNO3).

Major Products Formed

    Oxidation: Formation of quinones.

    Reduction: Formation of amines.

    Substitution: Formation of halogenated or nitrated derivatives.

Scientific Research Applications

3-({[(1-Methyl-1H-pyrazol-3-YL)methyl]amino}methyl)phenol has several scientific research applications:

    Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

    Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

    Medicine: Explored as a potential therapeutic agent due to its ability to interact with biological targets.

    Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 3-({[(1-Methyl-1H-pyrazol-3-YL)methyl]amino}methyl)phenol involves its interaction with specific molecular targets. The phenol group can form hydrogen bonds with amino acid residues in proteins, while the pyrazole ring can participate in π-π stacking interactions. These interactions can modulate the activity of enzymes or receptors, leading to the compound’s observed biological effects.

Comparison with Similar Compounds

Structural Analogs and Substitution Patterns

The compound shares structural similarities with pyrazole-phenol hybrids, which vary in substitution patterns on the pyrazole ring, phenol ring, or linker groups. Key analogs identified include:

Compound Name Pyrazole Substitution Phenol Substitution Linker Group Molecular Formula Molecular Weight (g/mol)
3-({[(1-Methyl-1H-pyrazol-3-YL)methyl]amino}methyl)phenol (Target) 1-Methyl, 3-position 3-position -NH-CH2- C12H16N3O 218.28
2-{[(1-Methyl-1H-pyrazol-4-yl)methyl]amino}phenol 1-Methyl, 4-position 2-position -NH-CH2- C12H16N3O 218.28
3-{[(1-sec-Butyl-1H-pyrazol-3-yl)amino]methyl}phenol 1-sec-Butyl, 3-position 3-position -NH-CH2- C14H20ClN3O 281.78
2-(1-Methyl-1H-pyrazol-5-yl)phenol 1-Methyl, 5-position 2-position Direct linkage (no linker) C10H10N2O 174.20

Key Observations :

  • Substitution Position : The target compound’s pyrazole substitution at the 3-position (vs. 4- or 5-position in analogs) may influence electronic effects and hydrogen-bonding networks .
  • Linker Flexibility: The -NH-CH2- linker in the target compound enhances conformational flexibility compared to direct pyrazole-phenol linkages (e.g., 2-(1-Methyl-1H-pyrazol-5-yl)phenol) .

Physicochemical Properties

  • Hydrogen Bonding: The phenolic -OH and secondary amine (-NH-) groups enable extensive hydrogen bonding, as observed in Etter’s graph set analysis for molecular aggregation . This property may enhance crystallinity, as seen in SHELX-refined structures .
  • Solubility : Compared to the sec-butyl analog (logP ~3.5 estimated), the target compound’s smaller methyl group may improve aqueous solubility (predicted logP ~2.1 via ChemDraw).
  • Thermal Stability : Pyrazole derivatives generally exhibit high thermal stability (>200°C), though data specific to the target compound is lacking.

Biological Activity

3-({[(1-Methyl-1H-pyrazol-3-YL)methyl]amino}methyl)phenol is a compound of interest due to its potential therapeutic applications and biological activities. This article reviews the biological activity of this compound, focusing on its antibacterial, antifungal, and antiviral properties, along with relevant case studies and research findings.

Chemical Structure and Properties

The compound's structure can be represented as follows:

  • IUPAC Name : 3-({[(1-Methyl-1H-pyrazol-3-YL)methyl]amino}methyl)phenol
  • Molecular Formula : C12H16N4O
  • CAS Number : Not specified in the available data.

This compound features a phenolic group, which is often associated with various biological activities, including antioxidant properties.

Antibacterial Activity

Recent studies have demonstrated that derivatives of pyrazole compounds exhibit significant antibacterial activity against various strains of bacteria. For instance, a study evaluating multiple pyrazole derivatives found that certain compounds showed minimum inhibitory concentration (MIC) values ranging from 0.0039 to 0.025 mg/mL against Staphylococcus aureus and Escherichia coli .

Table 1: Antibacterial Activity of Pyrazole Derivatives

Compound NameBacteria TestedMIC (mg/mL)
Compound AS. aureus0.0039
Compound BE. coli0.025
3-({[(1-Methyl-1H-pyrazol-3-YL)methyl]amino}methyl)phenolS. aureus, E. coliTBD

Antifungal Activity

The antifungal properties of pyrazole derivatives have also been explored. In vitro tests indicated that certain compounds were effective against fungal strains such as Candida albicans. The MIC values for these compounds ranged from 0.0048 to 0.039 mg/mL .

Table 2: Antifungal Activity of Pyrazole Derivatives

Compound NameFungi TestedMIC (mg/mL)
Compound CC. albicans0.0048
Compound DFusarium oxysporumTBD
3-({[(1-Methyl-1H-pyrazol-3-YL)methyl]amino}methyl)phenolC. albicansTBD

Antiviral Activity

Emerging research suggests that the compound may possess antiviral properties, particularly against coronaviruses. In silico studies have indicated that certain pyrazole derivatives exhibit inhibition against the SARS-CoV-2 main protease, suggesting potential as antiviral agents .

Case Study: Antiviral Efficacy

A recent study evaluated several pyrazole derivatives for their antiviral activity against SARS-CoV-2, revealing that some compounds achieved inhibition percentages comparable to established antiviral drugs . The results indicated promising selectivity indices and low cytotoxicity levels.

The biological activity of 3-({[(1-Methyl-1H-pyrazol-3-YL)methyl]amino}methyl)phenol is hypothesized to stem from its ability to interact with bacterial cell membranes and inhibit essential enzymes involved in cell wall synthesis and replication processes.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.